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Compound of Interest

Compound Name: Acid Violet 17
CAS No.: 4129-84-4
Cat. No.: B1683562
Get Quote
. J

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing Acid
Violet 17 in forensic analysis.

Frequently Asked Questions (FAQs)

Q1: What is Acid Violet 17 and what is its primary application in forensic analysis?

Acid Violet 17 (also known as Coomassie Violet R-150) is a protein stain used in forensic
science to enhance latent fingerprints and footwear impressions contaminated with blood.[1][2]
It stains the protein components of blood, producing a vibrant purple color, which increases the
contrast of the impression against the substrate.[1][3]

Q2: On what types of surfaces can Acid Violet 17 be used?

Acid Violet 17 is effective on a variety of surfaces, including non-porous (e.g., glass, plastic,
finished wood) and porous (e.g., paper, cardboard) substrates.[1] However, on porous
surfaces, there is a higher risk of background staining which can reduce the clarity of the
developed print.
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Q3: Is a fixative necessary before applying Acid Violet 177

Yes, it is crucial to fix the blood impression before applying the Acid Violet 17 solution. The
fixative, typically a 2% solution of 5-sulfosalicylic acid, prevents the blood from diffusing or
running when the staining solution is applied, which would result in the loss of ridge detail.

Q4: Can Acid Violet 17 be used in a sequence with other enhancement techniques?

Yes, Acid Violet 17 is often used in a sequence with other reagents. For porous surfaces, a
recommended sequence is DFO, followed by ninhydrin, and then Acid Violet 17. For non-
porous surfaces, a common sequence is vacuum metal deposition (VMD) or powders, then
Acid Yellow 7, followed by Acid Violet 17. Using Acid Violet 17 after Acid Yellow 7 may result
in slightly less contrast than if used alone.

Q5: Does Acid Violet 17 fluoresce?

Stained impressions can exhibit faint fluorescence when excited with green light (around 490-
575 nm). The fluorescence can often be enhanced by lifting the developed print with a white
gelatin lifter.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Poor or Weak Staining

1. Insufficient staining time. 2.

Depleted or improperly
prepared staining solution. 3.
Blood impression was not
properly fixed, leading to
diffusion.

1. Increase the staining time to
the recommended 1-3 minutes.
2. Prepare a fresh batch of
Acid Violet 17 staining solution.
3. Ensure the blood impression
is thoroughly fixed with 2% 5-
sulfosalicylic acid for at least

five minutes before staining.

High Background Staining

1. The surface is highly
porous. 2. Excessive staining

time. 3. Inadequate

washing/rinsing after staining.

4. Using water instead of the
recommended washing

solution.

1. On porous surfaces,
consider a spot test in an
inconspicuous area to assess
potential background staining.
Amido Black might be a better
alternative in some cases. 2.
Adhere to the recommended
staining time of 1-3 minutes. 3.
Thoroughly wash the surface
with the recommended
washing solution until the
background is clear. 4. Use the
prescribed washing solution (a
mixture of water, ethanol, and
acetic acid) as it is more
effective at removing excess

dye than water alone.

Loss of Ridge Detail

1. The blood impression was
not fixed prior to staining. 2.
The staining or washing
solution was applied with too

much force.

1. Always use a fixative before
applying the staining solution
to prevent the blood from
running. 2. Apply the solutions
gently, allowing them to flow
over the impression rather than
spraying directly with high

pressure.
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Inconsistent Staining

1. Uneven application of the
staining solution. 2. The
staining solution was not left in
contact with the impression for

a uniform amount of time.

1. Ensure the entire area of
interest is completely and
evenly covered with the
staining solution. Immersion is
the preferred method if
possible. 2. Maintain a
consistent contact time of 1-3
minutes across the entire

impression.

Stain Fades After Lifting

1. Diffusion of the dye within

the gelatin lifter over time.

1. Photograph the lifted
impression as soon as
possible, ideally within a
couple of hours, as the dye will
slowly diffuse and blur the

print.

Experimental Protocols
Preparation of Solutions

Solution Component Quantity (for 1 Liter)
Fixative Solution 5-Sulfosalicylic acid 20g

Distilled Water 1000 mL

Staining Solution Acid Violet 17 Powder lg

Ethanol (95%) 250 mL

Glacial Acetic Acid 50 mL

Distilled Water 700 mL

Washing Solution Ethanol (95%) 250 mL

Glacial Acetic Acid 50 mL

Distilled Water 700 mL
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Step-by-Step Staining Procedure

e Visual Examination: Before any chemical treatment, visually inspect the evidence for any
visible blood impressions. Use a forensic light source to check for any inherent fluorescence.
Photograph any visible prints.

o Fixation:

o Apply the fixative solution to the blood impression. This can be done by immersing the
object or by applying the solution with a pipette or spray bottle, allowing it to flow over the
stain.

o Let the fixative remain in contact with the impression for at least 5 minutes.
e Staining:

o Apply the Acid Violet 17 staining solution using a wash bottle, pipette, or by immersing
the object.

o Allow the staining solution to be in contact with the impression for 1-3 minutes.
e Washing/Rinsing:
o Rinse the surface with the washing solution to remove the excess dye.

o Continue rinsing until the background is sufficiently clear and the stained impression has
good contrast.

e Drying:
o Allow the item to air dry completely.
e Photography and Lifting:
o Photograph the developed impression in high resolution.

o The print can be lifted using a white gelatin lifter. Apply the lifter carefully to avoid air
bubbles and leave it in place for approximately 15 minutes.
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o Photograph the lifted print immediately after lifting.

Visual Workflow
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\
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Click to download full resolution via product page

Caption: Experimental workflow for latent print enhancement using Acid Violet 17.

Logical Relationship of Issues and Solutions
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Caption: Logical relationships between common issues, causes, and solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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